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Isonicotinic acid safety and handling in the lab
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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969

Hazard Identification and Toxicological Profile

Isonicotinic acid is classified as a hazardous substance.[3] It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[4][5]

GHS Classification:

o Skin Corrosion/Irritation (Category 2)[5]

o Serious Eye Damage/Eye Irritation (Category 2/2A)[1][5][6]

e Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][5]
Toxicological Data

The following table summarizes the acute toxicity data for isonicotinic acid.

Toxicity

Endpoint Species Route Value References
LD50 Rat Oral 5000 mg/kg (1102131141
LD50 Mouse Oral 3123 mg/kg [2][3]

LD50 Mouse Intravenous 5000 mg/kg [2]

Long-term exposure to high dust concentrations may lead to changes in lung function.[3]
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Physical and Chemical Properties

Isonicotinic acid is typically an off-white or light cream-colored powder.[3][5]

Property Value References
Molecular Formula C6H5NO2 [1][6]
Molecular Weight 123.11 g/mol [1][6]

Off-white to light cream
Appearance _ [31[51[7]
powder/solid

Sparingly soluble in water (6

Solubilit 3

y o) [3]
pH 3.6 (saturated solution) [3]
Vapor Pressure Negligible [3]

Experimental and Handling Protocols

Strict adherence to safety protocols is mandatory when working with isonicotinic acid to
minimize exposure and risk.

Protocol for General Handling:

» Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that
an eyewash station and safety shower are readily accessible.[2][5]

e Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood, to avoid the formation and inhalation of dust and
aerosols.[1][2]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

e Dispensing: When weighing or transferring the solid, avoid generating dust.[1][3] Use tools
and techniques that minimize aerosolization.
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» Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the
end of the workday.[1][2] Do not eat, drink, or smoke in the laboratory.[8]

» Container Management: Keep containers tightly closed when not in use.[9][10] Ensure all
containers are clearly labeled.[3]

Protocol for Storage:

o Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of
ignition.[8][9][10] The recommended storage temperature is between 15-25 °C.[6]

» Container: Keep the substance in its original, tightly sealed container.[2][8] Suitable
containers include glass, polyethylene, or polypropylene.[3]

o Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong reducing agents.[1][9][10]

Exposure Controls and Personal Protective
Equipment (PPE)

To prevent personal exposure, a combination of engineering controls and personal protective
equipment is required.

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166
(EV) or NIOSH (US) standards.[1][6] A face shield may be necessary for larger quantities.[2]

e Skin Protection:

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) that have
been inspected for integrity before use.[1][11] Use proper glove removal technique to
avoid skin contact.[1]

o Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[1][2]

» Respiratory Protection: For operations likely to generate dust, use a NIOSH-approved
respirator with a particulate filter (e.g., P95 or P100) or a suitable European Standard EN
149 approved respirator.[1][2][11]
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
First Aid Measures:

Inhalation: Move the affected person to fresh air.[11] If breathing is difficult or stops, provide
artificial respiration.[1] Seek medical attention.[11]

Skin Contact: Immediately remove all contaminated clothing.[3] Flush the skin with plenty of
soap and water for at least 15 minutes.[1][5][11] Seek medical attention if irritation occurs or
persists.[8]

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running
water for at least 15 minutes.[3][11] Remove contact lenses if present and easy to do so.[1]
Seek immediate medical attention from an ophthalmologist.[6]

Ingestion: Do not induce vomiting.[8] Rinse the mouth thoroughly with water.[1][11] Never
give anything by mouth to an unconscious person.[1] Seek medical advice.[11]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[1][11]

Specific Hazards: The substance is a combustible solid.[3] Dust clouds may form an
explosive mixture with air.[3] During a fire, hazardous combustion products such as carbon
oxides (CO, CO2) and nitrogen oxides (NOx) may be generated.[1][3][9]

Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][9][11]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel from the area.[11] Wear the appropriate PPE as
described in Section 4 to avoid contact with the dust and skin.[1]
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e Environmental Precautions: Prevent the substance from entering drains or watercourses.[1]

[4]
e Containment and Cleanup:

o For minor spills, carefully sweep up the material, avoiding dust generation, and place it
into a suitable, closed container for disposal.[1][3][9]

o For major spills, alert emergency responders.[3] Contain the spill and clean it up using
methods that do not create dust clouds.[1]

Stability and Reactivity
o Chemical Stability: The product is stable under normal, recommended storage conditions.[1]
[31[9]

o Conditions to Avoid: Avoid dust formation, excess heat, and incompatible materials.[3][10]

e Incompatible Materials: Avoid strong oxidizing agents (e.g., nitrates, chlorine bleaches) and
strong reducing agents.[1][3][10] Violent reactions can occur with strong oxidizers, reducing

agents, and acids.[6]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon monoxide, carbon dioxide, and nitrogen oxides.[1][3][10]

Waste Disposal

Disposal of isonicotinic acid and its contaminated packaging must be conducted in
accordance with all local, state, and federal regulations.[3] It is recommended to use a licensed
professional waste disposal service.[11] The material may be dissolved in a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Visualized Safety Workflows

The following diagrams illustrate the logical workflows for managing chemical hazards and for
the standard handling of isonicotinic acid in the lab.
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Risk Assessment & Control
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Caption: Logical workflow for isonicotinic acid hazard management.
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1. Preparation
- Review SDS
- Don appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Weighing
- Perform in a chemical fume hood
- Use spatula to minimize dust

3. Solubilization/Reaction
- Add to solvent in fume hood
- Keep container closed when possible

4. Cleanup & Decontamination
- Wipe down work surfaces
- Clean glassware

l

5. Waste Disposal
- Segregate solid & liquid waste
- Place in labeled, sealed containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3419969?utm_src=pdf-body-img
https://www.benchchem.com/product/b3419969?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. cdhfinechemical.com [cdhfinechemical.com]
. jubilantingrevia.com [jubilantingrevia.com]
. datasheets.scbt.com [datasheets.scbt.com]

. fr.,cpachem.com [fr.cpachem.com]

1
2
3
4
e 5. assets.thermofisher.com [assets.thermofisher.com]
6. carlroth.com [carlroth.com]

7. Isonicotinic acid - Hazardous Agents | Haz-Map [haz-map.com]
8. keyorganics.net [keyorganics.net]

9

. Isonicotinic acid(55-22-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 10. fishersci.com [fishersci.com]
e 11. capotchem.com [capotchem.com]

« To cite this document: BenchChem. [Isonicotinic acid safety and handling in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3419969+#isonicotinic-acid-safety-and-handling-in-
the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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